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Compound of Interest

Compound Name: Pyrene-PEG5-propargy!

Cat. No.: B3415388

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Pyrene-
PEG5-propargyl, a fluorescent-labeled polyethylene glycol (PEG) linker utilized in
bioconjugation, drug delivery, and imaging. Due to the absence of a specific Safety Data Sheet
(SDS) for this compound, this document compiles available data on the compound itself, along
with safety information for its constituent functional groups—pyrene and propargyl—to
establish best-practice guidelines for its handling and use in a research environment.

Chemical and Physical Properties

Pyrene-PEG5-propargyl is a complex molecule valued for its fluorescent pyrene moiety,
hydrophilic PEG spacer, and reactive propargyl group for “click chemistry" applications.[1][2] Its
known properties are summarized below.
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Property Value Reference
Chemical Formula C30H33NO6 [3][4]
Molecular Weight 503.6 g/mol [3114]

CAS Number 1817735-33-3 [31[4]
Appearance Solid powder [4]

Purity >98% [31[5]
Solubility Soluble in DMSO, DMF, DCM [31[4]
Excitation Maximum 313, 326, 343 nm [3][4]
Emission Maximum 377,397 nm [3114]

Hazard Identification and Toxicology

A specific toxicological profile for Pyrene-PEG5-propargyl is not readily available. Therefore, a
conservative approach, considering the hazards of its key functional groups, is essential.

o Pyrene Moiety: Pyrene is classified as harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[6] It is also suspected of causing cancer and is
very toxic to aquatic life with long-lasting effects.[6][7]

o Propargyl Group: Propargyl alcohol is a flammable liquid and vapor that is toxic if swallowed
and causes severe skin burns and eye damage.[8] While the propargy! group in Pyrene-
PEG5-propargyl is part of a larger, non-volatile molecule, caution is still warranted.

o PEG Linker: The polyethylene glycol (PEG) component is generally considered to have low
toxicity and enhances water solubility.[1][2]

Based on this information, Pyrene-PEG5-propargyl should be handled as a potentially
hazardous substance. It is intended for research use only and not for human or veterinary use.

[4]

Safe Handling and Storage Protocols
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Adherence to standard laboratory safety protocols is critical when working with this compound.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.[9]

3.2. Handling

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust or aerosols.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly after handling.[9]

Protect from prolonged exposure to light.[1]

3.3. Storage

Short-term storage: 0 - 4°C for days to weeks.[4]

Long-term storage: -20°C for months to years.[1][3][4]

Store in a dry, dark, and well-ventilated place.[1][4]

Keep the container tightly sealed to protect from moisture.[1]

Experimental Protocols: First Aid and Spill
Response
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4.1. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.[9]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[9]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]

4.2. Spill and Leak Procedures

Personal Precautions: Ensure adequate ventilation and wear full personal protective
equipment. Evacuate personnel to a safe area.[9]

Containment and Cleaning: Prevent further leakage or spillage if safe to do so. Absorb with
an inert material (e.g., diatomite, universal binders) and place in a suitable container for
disposal.[9]

Environmental Precautions: Do not let the product enter drains or water courses.[6][7]

Disposal Considerations

Dispose of contaminated material and the container in accordance with local, state, and federal

regulations. This compound may be considered hazardous waste.

Visualized Workflow for Safe Handling

The following diagram illustrates the key stages of safely handling Pyrene-PEG5-propargyl in

a laboratory setting.
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Safe Handling Workflow for Pyrene-PEG5-propargyl
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Caption: Logical workflow for the safe handling of Pyrene-PEG5-propargyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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